Cas no 153143-04-5 (Thiophene,2,3-diethynyl-)

• Product Name: Thiophene,2,3-diethynyl-
• CAS No: 153143-04-5
• MF: C₈H₄S
• MW: 132.182360649109
• CID: 99015
• PubChem ID: 18626855
• Update Time: 2025-04-18

Thiophene,2,3-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2,3-diethynyl-
• 2,3-Diethynylthiophene
• 2,3-di(ethynyl)thiophene
• 2,3-diethynyl-1-methoxybenzene
• 2,3-diethynylanisole
• AGN-PC-00KAW4
• Benzene, 1,2-diethynyl-3-methoxy-
• CTK1D3991
• Thiophene, 2,3-diethynyl- (9CI)
• 153143-04-5
• diethynylthiophene
• SCHEMBL5178436

• Inchi： 1S/C8H4S/c1-3-7-5-6-9-8(7)4-2/h1-2,5-6H
• InChI Key： SIDCQTFTUXXKDG-UHFFFAOYSA-N
• SMILES： S1C=CC(C#C)=C1C#C

Computed Properties

• Exact Mass: 132.00342
• Monoisotopic Mass: 132.00337130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0